2,6-Di(pyridin-4-yl)pyrimidin-4-ol
Overview
Description
“2,6-Di(pyridin-4-yl)pyrimidin-4-ol” is a chemical compound that has been used in various studies and experiments . It has been used as a ligand in the formation of metal (II) complexes . The compound shows reversible acid sensitivity, which is caused by the protonation and deprotonation of the carbonyl oxygen on the terdentate ligand .
Synthesis Analysis
The synthesis of “2,6-Di(pyridin-4-yl)pyrimidin-4-ol” involves a series of reactions . A series of ligands based on a 2,6-di(pyrimidin-4-yl)pyridine scaffold have been synthesized . A double cross-coupling reaction between 2,4-dichloro-6-methylpyrimidine and 2-(tributylstannyl)pyridine, followed by aldol condensation with the appropriate aromatic aldehyde substituted with electron-donating, electron-withdrawing, dendritic, or water-soluble groups, has been used to prepare a series of 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines .
Molecular Structure Analysis
The molecular structure of “2,6-Di(pyridin-4-yl)pyrimidin-4-ol” has been analyzed using single-crystal X-ray diffraction . The compound forms a one-dimensional chain in which the ligand acts as a μ2-bridge linking two metal (II) centers .
Chemical Reactions Analysis
The chemical reactions involving “2,6-Di(pyridin-4-yl)pyrimidin-4-ol” have been studied . The compound forms complexes with Zn(II) and Cu(II) ions . The presence of auxiliary amines in the ligand increases the stability of the Zn(II) complex .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,6-Di(pyridin-4-yl)pyrimidin-4-ol” have been investigated . The photophysical properties of the compound were studied in different solvents and at different acid concentrations .
Scientific Research Applications
Synthesis of New Dinuclear Ligands
The compound “2,6-Di(pyridin-4-yl)pyrimidin-4-ol” has been used in the synthesis of a new dinuclear ligand based on terpyridine featuring a diselenide unit . This new compound was synthesized in a two-step procedure that first involved the insertion of the diselenide moiety on a carboxylic acid and was followed by a Steglich esterification reaction .
Preparation of Metal(ii) Complexes
A novel rigid ditopic ligand, 4-(2,6-di(pyridin-4-yl)pyridin-4-yl)benzonitrile (L), has been used to solvothermally synthesize three metal(ii) complexes . These complexes have been structurally characterized by single-crystal X-ray diffraction .
Applications in Catalysis
Terpyridine and its derivatives, which include “2,6-Di(pyridin-4-yl)pyrimidin-4-ol”, are tridentate ligands widely employed for the synthesis of coordination compounds with several potential applications in catalysis .
Applications in Medicine
These compounds have also found applications in medicine . There has been recent interest in the biological properties of the free ligand and its derivatives, which are being tested for their anticancer activity .
Applications in Supramolecular Chemistry
Terpyridine and its derivatives are also used in supramolecular chemistry . A wide variety of publications have focused on the applications of terpyridine coordination complexes with d- and f-block metals .
Mechanism of Action
Mode of Action
Similar compounds have been shown to interact with their targets by binding to active sites, thereby modulating the function of the target proteins .
Result of Action
Similar compounds have been shown to exhibit anti-inflammatory activities and moderate cytotoxic and antitubercular activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,4-dipyridin-4-yl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O/c19-13-9-12(10-1-5-15-6-2-10)17-14(18-13)11-3-7-16-8-4-11/h1-9H,(H,17,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAPRHYQALZHLOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=CC(=O)NC(=N2)C3=CC=NC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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